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Compound of Interest

Compound Name: H-Thr(Bzl)-OBzl.oxalate

Cat. No.: B612999 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of H-Thr(Bzl)-OBzl.oxalate, a protected amino acid

derivative commonly used in peptide synthesis and other research applications.[1] Adherence

to these procedures is critical for ensuring laboratory safety and environmental compliance.

This guide is intended for researchers, scientists, and drug development professionals.

Understanding the Compound and Associated
Hazards
H-Thr(Bzl)-OBzl.oxalate, also known as O-Benzyl-L-threonine benzyl ester oxalate, is a white

to off-white powder.[1] While a specific, universally recognized Safety Data Sheet (SDS) with

comprehensive hazard data is not readily available from major suppliers, information on its

components and related compounds indicates that it should be handled with care. The oxalate

component, in particular, may cause skin, eye, and respiratory system irritation.[2] Therefore,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times when handling this compound.

Quantitative Data Summary
A compilation of the physical and chemical properties of H-Thr(Bzl)-OBzl.oxalate is presented

in the table below for easy reference.
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Property Value Source(s)

CAS Number 15260-11-4 [1]

Molecular Formula C20H23NO7 [1]

Molecular Weight 389.41 g/mol [1]

Appearance White to off-white powder [1]

Melting Point 153-159 °C [1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of H-Thr(Bzl)-
OBzl.oxalate. This procedure is based on general best practices for laboratory chemical waste

disposal and specific guidance for oxalic acid and its salts.

Experimental Protocol: Disposal of H-Thr(Bzl)-OBzl.oxalate

Objective: To safely dispose of H-Thr(Bzl)-OBzl.oxalate in accordance with standard

laboratory safety and environmental regulations.

Materials:

H-Thr(Bzl)-OBzl.oxalate waste (solid or in solution)

Appropriate PPE (safety goggles, chemical-resistant gloves, lab coat)

Labeled hazardous waste container (for solid waste)

Labeled hazardous waste container (for organic solvent waste)

Labeled hazardous waste container (for aqueous waste)

Sodium bicarbonate (baking soda) or sodium carbonate (soda ash)

pH indicator strips or a calibrated pH meter

Large beaker or container for neutralization
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Stir bar and stir plate (optional)

Water

Procedure:

Segregation of Waste:

Solid Waste: Unused or expired solid H-Thr(Bzl)-OBzl.oxalate, as well as contaminated

items such as weighing paper, gloves, and pipette tips, should be collected in a clearly

labeled hazardous waste container designated for solid chemical waste.

Organic Solvent Solutions: If the H-Thr(Bzl)-OBzl.oxalate is dissolved in an organic

solvent, it should be collected in a labeled hazardous waste container specifically for

flammable or halogenated organic waste, depending on the solvent used. Do not attempt

to neutralize solvent-based solutions.

Aqueous Solutions: If the H-Thr(Bzl)-OBzl.oxalate is in an aqueous solution, proceed to

the neutralization step.

Neutralization of Aqueous Solutions (for the oxalate component):

In a well-ventilated area, such as a fume hood, place the aqueous solution of H-Thr(Bzl)-
OBzl.oxalate in a large beaker.

Slowly add a dilute solution of sodium bicarbonate or sodium carbonate to the beaker

while stirring. Be cautious as this may cause fizzing (release of carbon dioxide).[3][4][5]

Continue to add the neutralizing agent in small increments until the fizzing ceases.

Use pH indicator strips or a pH meter to check the pH of the solution. The target pH should

be between 6.0 and 8.0.[4]

Once neutralized, this solution should be collected in a labeled hazardous aqueous waste

container. Even after neutralization, the solution contains the organic portion of the original

molecule and should not be disposed of down the drain.

Container Labeling and Storage:
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All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name of the contents (including the neutralized products for

aqueous waste), and the date.

Store the sealed waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste containers through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

Visualizing the Disposal Workflow
The logical flow of the disposal procedure for H-Thr(Bzl)-OBzl.oxalate is depicted in the

following diagram.
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Caption: Disposal workflow for H-Thr(Bzl)-OBzl.oxalate.

By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of H-Thr(Bzl)-OBzl.oxalate, minimizing risks to themselves and the

environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

